Cas no 2097944-41-5 ((2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone)

• Product Name: (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone
• CAS No: 2097944-41-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5723746
• PubChem ID: 121201725
• Update Time: 2025-05-30

(2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2097944-41-5
• (2-(1-hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone
• AKOS026709885
• starbld0036508
• [2-(1-hydroxyethyl)pyrrolidin-1-yl]-piperidin-2-ylmethanone
• F1907-5472
• (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone

• Inchi： 1S/C12H22N2O2/c1-9(15)11-6-4-8-14(11)12(16)10-5-2-3-7-13-10/h9-11,13,15H,2-8H2,1H3
• InChI Key： LDFKSOUQVUOGHL-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCN1C(C1CCCCN1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Additional information on (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone

The Compound CAS No 2097944-41-5: (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone

The compound with CAS No 2097944-41-5, known as (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrrolidine ring and a piperidine ring, both of which are key contributors to its versatile chemical properties.

The pyrrolidine moiety in this compound plays a crucial role in determining its reactivity and stability. Pyrrolidine, a five-membered nitrogen-containing ring, is known for its ability to form stable amides and other derivatives. In this compound, the pyrrolidine ring is substituted with a hydroxyethyl group at the 2-position, which introduces hydroxyl functionality into the molecule. This hydroxyl group can participate in hydrogen bonding, making the compound more polar and potentially enhancing its solubility in certain solvents.

On the other hand, the piperidine ring in this molecule adds another layer of complexity. Piperidine, a six-membered nitrogen-containing ring, is often associated with alkaline properties due to the lone pair on the nitrogen atom. In this case, the piperidine ring is attached to a methanone group, which further enhances the compound's reactivity. The methanone group serves as an electrophilic site, making it susceptible to nucleophilic attacks and other chemical transformations.

The combination of these structural features makes (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone a valuable building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing complex heterocyclic frameworks that are relevant to drug discovery.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the condensation of an appropriate aldehyde or ketone with an amine derivative. The reaction typically proceeds via nucleophilic addition followed by cyclization to form the desired product. The presence of hydroxyl groups in the molecule can also facilitate other types of reactions, such as esterification or ether formation.

From an applications perspective, (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone has shown promise in several areas. In pharmaceutical chemistry, it has been investigated as a potential precursor for bioactive agents targeting various therapeutic areas. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis and related fields.

Moreover, this compound has also found applications in materials science. Its unique structure allows it to serve as a versatile monomer in polymer synthesis. Researchers have explored its use in creating novel polymeric materials with tailored properties, such as improved mechanical strength or enhanced thermal stability.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing techniques such as density functional theory (DFT), scientists have been able to predict its electronic structure and reactivity with high accuracy. These insights have paved the way for more efficient synthetic strategies and novel applications.

In conclusion, (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-2-yl)methanone is a fascinating compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various industries.